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Compound of Interest

Compound Name:
6-Methoxyquinoline-4-

carbaldehyde

Cat. No.: B1360400 Get Quote

Essential Safety and Handling Guide for 6-
Methoxyquinoline-4-carbaldehyde
This guide provides crucial safety and logistical information for the handling of 6-
Methoxyquinoline-4-carbaldehyde, tailored for researchers, scientists, and professionals in

drug development. The following procedural guidance outlines the necessary personal

protective equipment (PPE), safe operational protocols, and proper disposal methods to ensure

a secure laboratory environment.

Physicochemical and Hazard Data
A summary of the key quantitative data for 6-Methoxyquinoline-4-carbaldehyde is presented

below. This information is critical for safe handling and emergency preparedness.
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Property Value

Molecular Formula C₁₁H₉NO₂

Molecular Weight 187.19 g/mol [1][2]

Appearance Yellow solid[3]

Melting Point 160 °C[3]

Boiling Point 353.7 ± 22.0 °C (Predicted)[3]

Density 1.227 ± 0.06 g/cm³ (Predicted)[3]

Storage Temperature 2-8°C under inert gas (Nitrogen or Argon)[3]

Hazard Identification:

Hazard Statement GHS Classification

H302 Harmful if swallowed[1]

H315 Causes skin irritation[1][4]

H319 Causes serious eye irritation[1][4]

H335 May cause respiratory irritation[1]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is paramount to minimize exposure and ensure personal

safety when handling 6-Methoxyquinoline-4-carbaldehyde. The following table outlines the

recommended PPE.
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Body Part Recommended Protection

Respiratory

A NIOSH/MSHA or European Standard EN 149

approved dust respirator or full-facepiece airline

respirator in positive pressure mode should be

used, especially where dust may be generated.

[4][5]

Eyes and Face
Chemical safety goggles or a face shield are

required to protect against splashes and dust.[4]

Hands
Chemical-resistant protective gloves (e.g., nitrile

rubber) are mandatory.[4]

Body

A lab coat or other protective clothing should be

worn to prevent skin contact.[4][5] In cases of

potential significant exposure, chemical-

resistant coveralls may be necessary.

Feet
Closed-toe shoes are required. Protective boots

may be necessary in certain situations.[4]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is essential for the safe handling of 6-
Methoxyquinoline-4-carbaldehyde.

1. Preparation:

Ensure that a safety shower and eyewash station are readily accessible and in good working

order.[6]

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[5][7]

Assemble all necessary equipment and reagents before commencing work.

Don the appropriate personal protective equipment as detailed in the PPE section.[4]
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2. Handling:

Avoid direct contact with the skin, eyes, and clothing.[3][7]

Avoid the generation of dust.[4]

Weigh and transfer the chemical in a fume hood to control dust.

Keep the container tightly closed when not in use.[4][7]

3. In Case of Exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[4][5][7]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing and shoes. Seek medical attention if irritation occurs.[4][5][7]

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[4][5][7]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.[4][5][7]

4. Storage:

Store in a cool, dry, and dark place in a tightly sealed container.[4]

Store under an inert gas like nitrogen or argon at 2-8°C.[3]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[3][7]

Disposal Plan
Proper disposal of 6-Methoxyquinoline-4-carbaldehyde and its containers is critical to

prevent environmental contamination and ensure regulatory compliance.
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Chemical Waste: Dispose of the chemical and any contaminated materials in a designated,

approved hazardous waste container.[5][7] Do not dispose of it down the drain.

Container Disposal: Empty containers should be triple-rinsed with an appropriate solvent.

The rinsate should be collected and treated as hazardous waste. Puncture and dispose of

the container in accordance with local regulations.

Professional Disposal Service: All chemical waste should be disposed of through a licensed

and approved waste disposal company to ensure compliance with all federal, state, and local

environmental regulations.[8]

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 6-
Methoxyquinoline-4-carbaldehyde, from initial preparation to final disposal.

Start: Review SDS

Preparation:
- Verify emergency equipment

- Work in fume hood
- Don PPE

Handling:
- Avoid dust generation
- Keep container closed

Storage:
- Cool, dry, dark place

- Inert atmosphere (2-8°C)
- Away from incompatibles

If not all used

Spill or Exposure Event

Disposal:
- Collect in hazardous waste

- Triple-rinse containers
- Use licensed service

After use

Administer First Aid:
- Eye wash
- Skin wash

- Move to fresh air

Seek Immediate
Medical Attention

End of Process

Click to download full resolution via product page

Caption: Workflow for safe handling of 6-Methoxyquinoline-4-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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